Cas no 2248379-96-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate
• CAS No: 2248379-96-4
• MF: C₁₉H₁₁N₃O₄
• MW: 345.308344125748
• CID: 5947370
• PubChem ID: 165729562
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519959
• 2248379-96-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate

• Inchi： 1S/C19H11N3O4/c23-17-13-8-4-5-9-14(13)18(24)22(17)26-19(25)15-10-20-11-21-16(15)12-6-2-1-3-7-12/h1-11H
• InChI Key： OCXSITFRXQJYBQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN=C1C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 345.07495584g/mol
• Monoisotopic Mass: 345.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate (CAS No. 2248379-96-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate, identified by its CAS number 2248379-96-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused system of an isoindole ring and a pyrimidine moiety, both of which are well-documented for their diverse biological activities. The presence of multiple functional groups, including a 1,3-dioxo (or β-keto ester) moiety and a phenyl substituent on the pyrimidine ring, contributes to its unique chemical properties and potential pharmacological relevance.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate represent a testament to the advancements in synthetic organic chemistry. The strategic arrangement of the isoindole core with the pyrimidine scaffold offers a promising framework for modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. Recent studies have highlighted the importance of such fused heterocycles in drug discovery, emphasizing their role in developing novel therapeutic agents with improved efficacy and reduced toxicity.

In the context of contemporary pharmaceutical research, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate are being explored for their potential applications in treating various diseases. For instance, the pyrimidine moiety is frequently associated with antiviral and anticancer properties, while the isoindole scaffold has shown promise in modulating inflammatory responses and neurodegenerative disorders. The 1,3-dioxo group further enhances its pharmacological profile by enabling interactions with biological targets that involve oxidative stress or metabolic pathways.

One of the most compelling aspects of this compound is its structural versatility. The combination of the isoindole and pyrimidine units allows for fine-tuning of electronic and steric properties through modifications at various positions. This flexibility has been exploited in recent synthetic efforts to develop derivatives with enhanced binding affinity and selectivity. For example, studies have demonstrated that subtle changes in the phenyl ring substituents can significantly alter the compound's interaction with biological targets, making it a valuable scaffold for structure-based drug design.

The chemical synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to construct the desired heterocyclic framework efficiently. The introduction of the 1,3-dioxo group typically involves condensation reactions or oxidation processes that form stable ester or ketone functionalities. These steps must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

From a medicinal chemistry perspective, the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenylpyrimidine-5-carboxylate has been preliminarily investigated in several in vitro assays. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. Notably, its interaction with enzymes such as kinases and cytochrome P450 isoforms has been explored as potential therapeutic targets. The presence of both the pyrimidine and isoindole moieties may contribute to its ability to bind to these targets through multiple hydrogen bonding interactions and hydrophobic effects.

The pharmacokinetic properties of this compound are also under scrutiny to assess its suitability for clinical development. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems are critical determinants of its potential as a drug candidate. Computational modeling techniques have been utilized to predict these properties early in the discovery process, thereby reducing reliance on empirical testing. Such approaches leverage molecular dynamics simulations and quantum mechanical calculations to provide insights into how the compound might behave within a living organism.

Recent advances in high-throughput screening (HTS) have facilitated rapid testing of large libraries of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-phénylpyrimidine -5-carboxyle, enabling researchers to identify promising candidates more efficiently than traditional methods. HTS campaigns have revealed several hits with notable activity against disease-relevant targets. These hits have then been subjected to further optimization through combinatorial chemistry and library synthesis strategies to improve their potency and selectivity.

The role of computational chemistry in designing derivatives of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - phen ylpyrimidin e - 5 - carboxy l ate ( CAS No . 2248379 -96 -4 ) cannot be overstated. Algorithms for molecular docking allow researchers to predict how different structural modifications might affect binding affinity by simulating interactions between the compound and target proteins at an atomic level. This approach not only accelerates lead optimization but also provides mechanistic insights into how changes in structure influence biological activity.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 4 - phen yl py rimid ine -5 car boxy l ate ( CAS No .2248379–96–4) represents an exciting development in pharmaceutical research due to its unique structural features and potential therapeutic applications . Its synthesis , characterization ,and preliminary biological evaluation underscore its significance as a scaffold for designing novel drugs targeting various diseases . As research progresses , further exploration into its pharmacological properties promises to yield valuable insights into developing next-generation therapeutics . p >